Cas no 89876-56-2 (Butanoic acid, 2-bromo-, octadecyl ester)

• Product Name: Butanoic acid, 2-bromo-, octadecyl ester
• CAS No: 89876-56-2
• MF: C₂₂H₄₃BrO₂
• MW: 419.479626893997
• CID: 586248
• PubChem ID: 71326685
• Update Time: 2025-04-19

Butanoic acid, 2-bromo-, octadecyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-bromo-, octadecyl ester
• octadecyl 2-bromobutanoate
• 89876-56-2
• DTXSID20755828

• Inchi： 1S/C22H43BrO2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-25-22(24)21(23)4-2/h21H,3-20H2,1-2H3
• InChI Key： JZPYWNAFIWPQPR-UHFFFAOYSA-N
• SMILES： BrC(CC)C(=O)OCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 418.24464g/mol
• Monoisotopic Mass: 418.24464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 20
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.7
• Topological Polar Surface Area: 26.3Ų